Cas no 23269-98-9 (Phosphonic acid, (3-chloropropyl)-, diethyl ester)

• Product Name: Phosphonic acid, (3-chloropropyl)-, diethyl ester
• CAS No: 23269-98-9
• MF: C₇H₁₆ClO₃P
• MW: 214.626902580261
• MDL: MFCD16876761
• CID: 1413859
• PubChem ID: 13323297
• Update Time: 2025-04-20

Phosphonic acid, (3-chloropropyl)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (3-chloropropyl)-, diethyl ester
• Diethyl (3-chloropropyl)phosphonate
• DIETHYL 3-CHLOROPROPYL PHOSPHONATE
• Diethyl(3-chloropropyl)phosphonate
• XVLSVVVQJFTZNJ-UHFFFAOYSA-N
• diethyl 3-chloropropylphosphonate
• MFCD16876761
• 23269-98-9
• SCHEMBL11441759
• AKOS017343417
• 1-chloro-3-diethoxyphosphoryl-propane
• 1-chloro-3-diethoxyphosphorylpropane
• O,O-diethyl (3-chloropropyl)phosphonate

• MDL： MFCD16876761
• Inchi： 1S/C7H16ClO3P/c1-3-10-12(9,11-4-2)7-5-6-8/h3-7H2,1-2H3
• InChI Key： XVLSVVVQJFTZNJ-UHFFFAOYSA-N
• SMILES： ClCCCP(=O)(OCC)OCC

Computed Properties

• Exact Mass: 214.05268
• Monoisotopic Mass: 214.0525591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53